Cas no 88135-26-6 (methyl 2-(4-amino-2,6-dichlorophenyl)acetate)

Methyl 2-(4-amino-2,6-dichlorophenyl)acetate is a chlorinated aromatic ester with a reactive amino group, making it a versatile intermediate in organic synthesis. Its dichlorinated phenyl ring enhances stability and selectivity in electrophilic substitution reactions, while the ester group allows for further functionalization, such as hydrolysis or reduction. The presence of the amino group at the para position facilitates derivatization for applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound is particularly valued for its well-defined reactivity profile and compatibility with a range of synthetic conditions. High purity grades ensure consistent performance in research and industrial processes.

methyl 2-(4-amino-2,6-dichlorophenyl)acetate structure

88135-26-6 structure

Product Name:methyl 2-(4-amino-2,6-dichlorophenyl)acetate

CAS No:88135-26-6

MF:C₉H₉Cl₂NO₂

MW:234.079260587692

CID:2126458

PubChem ID:67021638

Update Time:2025-06-07

methyl 2-(4-amino-2,6-dichlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-amino-2,6-dichlorophenyl)acetate
- 819-856-9
- DB-334413
- Z1813079717
- CGTBRJDCBUVUBG-UHFFFAOYSA-N
- AKOS034140751
- 88135-26-6
- Methyl 4-amino-2,6-dichlorobenzeneacetate
- DTXCID701702264
- SCHEMBL1408532
- DTXSID101271677
- methyl2-(4-amino-2,6-dichlorophenyl)acetate
- EN300-1692624
- NDA13526
- (4-amino-2,6-dichloro-phenyl)-acetic acid methyl ester
- Inchi： 1S/C9H9Cl2NO2/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3H,4,12H2,1H3
- InChI Key： CGTBRJDCBUVUBG-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1CC(=O)OC)Cl)N

Computed Properties

Exact Mass: 233.0010339Da
Monoisotopic Mass: 233.0010339Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 52.3Å²

methyl 2-(4-amino-2,6-dichlorophenyl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1692624-0.05g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	0.05g	$347.0	2023-09-20
Enamine	EN300-1692624-0.1g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	0.1g	$518.0	2023-09-20
Enamine	EN300-1692624-0.25g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	0.25g	$743.0	2023-09-20
Enamine	EN300-1692624-0.5g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	0.5g	$1170.0	2023-09-20
Enamine	EN300-1692624-1.0g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	1.0g	$1500.0	2023-07-08
Enamine	EN300-1692624-2.5g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	2.5g	$2940.0	2023-09-20
Enamine	EN300-1692624-5.0g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	5.0g	$4349.0	2023-07-08
Enamine	EN300-1692624-10.0g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	10.0g	$6450.0	2023-07-08
Enamine	EN300-1692624-1g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	1g	$1500.0	2023-09-20
Enamine	EN300-1692624-5g	methyl 2-(4-amino-2,6-dichlorophenyl)acetate	88135-26-6	95%	5g	$4349.0	2023-09-20